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Compound of Interest |

Tert-butyl 4-(2-

Compound Name: bromoethyl)piperidine-1-
carboxylate

CAS No.: 169457-73-2

Cat. No.: B1311237

Get Quote

The piperidine ring is a privileged scaffold in drug discovery, appearing in numerous FDA-

approved therapeutics.[1][2] Its conformational pre-organization and ability to engage in key
binding interactions make it a cornerstone of molecular design. Tert-butyl 4-(2-
bromoethyl)piperidine-1-carboxylate (CAS No: 169457-73-2) is a particularly valuable
derivative. It combines three key features:

o A Boc-Protected Amine: The tert-butyloxycarbonyl (Boc) group provides robust protection for
the piperidine nitrogen, rendering it inert to a wide range of nucleophilic and basic conditions,
yet allowing for facile deprotection under acidic conditions.

o A Bromoethyl Sidechain: This functional handle is an excellent electrophile, primed for
nucleophilic substitution reactions (SN2). It allows for the covalent linkage of the piperidine
core to various nucleophiles, such as amines, phenols, and thiols.

e The 4-Substituted Piperidine Core: This substitution pattern is a common motif in centrally
active agents and other targeted therapies.
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This combination makes it an ideal intermediate for introducing the 4-ethylpiperidine moiety into
target molecules, a critical step in the synthesis of numerous pharmaceutical agents.

Core Compound Profile and Safety Data

A thorough understanding of a reagent's physical and chemical properties is fundamental to its
effective and safe use in the laboratory.

ble 1: Physicachemical .

Property Value Source(s)
CAS Number 169457-73-2

Molecular Formula C12H22BrNO:2

Molecular Weight 292.21 g/mol

Appearance White to off-white solid [3]

Melting Point 39.0°C

Boiling Point 334.2°C

B Soluble in dichloromethane,
Solubility [3]
ethanol, acetone, ether

CC(C)
(C)OC(=0)N1CCC(CC1)CCBr

SMILES

Table 2: GHS Hazard and Precautionary Statements
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GHS . Hazard Precautionary
. Signal Word Source(s)
Pictogram Statement(s) Statement(s)
P261: Avoid
breathing
dust/fume/gas/mi

st/vapors/spray.P

280: Wear
protective
gloves/eye
H315: Causes protection/face
skin protection.P302+
irritation.H319: P352: IF ON
GHSO07 Causes serious SKIN: Wash with
(Exclamation Warning eye plenty of soap [4]
Mark) irritation.H335: and
May cause water.P305+P35
respiratory 1+P338: IF IN
irritation. EYES: Rinse

cautiously with
water for several
minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

Synthesis Pathway: From Precursor to Final
Product

A robust synthesis begins with well-characterized and readily available starting materials. The
logical precursor to our target compound is tert-butyl 4-(2-hydroxyethyl)piperidine-1-
carboxylate.

Workflow 1: Synthesis Overview

© 2026 BenchChem. All rights reserved. 3/12 Tech Support


https://www.researchgate.net/publication/334328576_Synthesis_of_tert-butyl_4-bromo-4-formylpiperidine-1-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 1: Precursor Synthesis

(4—(2—Hydroxyethyl)piperidine) ((Boc)zo, Solvent (e.g., DCM))

Boc Protection

Part 2: Bromination
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Appel Reaction

\ 4 Y
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Caption: Overall synthetic workflow from the starting alcohol.

Protocol I: Synthesis of Precursor tert-Butyl 4-(2-
hydroxyethyl)piperidine-1-carboxylate

Rationale: The first step is the protection of the secondary amine of 4-(2-
hydroxyethyl)piperidine. The Boc group is ideal as it is stable to the subsequent bromination
conditions and many other synthetic transformations. The reaction is typically straightforward,
proceeding cleanly with di-tert-butyl dicarbonate ((Boc)20).

Step-by-Step Methodology:

o Reaction Setup: To a solution of 4-(2-hydroxyethyl)piperidine (1.0 eq) in a suitable solvent
such as dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.5 M), add di-tert-butyl
dicarbonate (1.05 eq).
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e Reaction Execution: Stir the mixture at room temperature. The reaction is typically complete
within 2-4 hours and can be monitored by Thin Layer Chromatography (TLC) for the
consumption of the starting material.

o Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.
Dissolve the residue in a water-immiscible solvent like ethyl acetate.

 Purification: Wash the organic layer sequentially with 1M HCI (to remove any unreacted
amine), saturated NaHCOs solution, and brine. Dry the organic phase over anhydrous
sodium sulfate (Na2S0a), filter, and concentrate in vacuo to yield the product, which is often
pure enough for the next step. If required, purification can be achieved by flash column
chromatography.[5][6]

Protocol lI: Synthesis of tert-Butyl 4-(2-
bromoethyl)piperidine-1-carboxylate via the Appel
Reaction

Mechanistic Rationale (E-E-A-T Pillar): The conversion of a primary alcohol to a primary alkyl
bromide requires the hydroxyl group to be transformed into a good leaving group. Direct
reaction with HBr can lead to side reactions and requires harsh acidic conditions that could
compromise the Boc protecting group. The Appel reaction provides a mild and highly efficient
alternative that operates under neutral conditions.[1][7] The reaction proceeds via an SN2
mechanism, which is crucial as it avoids carbocation rearrangements that can plague other
methods.[1] The driving force is the formation of the extremely stable phosphorus-oxygen
double bond in the triphenylphosphine oxide byproduct.

Diagram: Appel Reaction Mechanism

PPhs Activation SN2 Attack by Br-

Inversion

[PhsP-Br]* CBrs~ — @ PhsP=0

. Nucleophilic Attack on P

CBra \

Deprotonation C}
R-CH-OH | DYCBrs™ o
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Caption: Mechanism of the Appel Reaction for alcohol bromination.
Step-by-Step Methodology:

o Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (Nitrogen or
Argon), dissolve tert-butyl 4-(2-hydroxyethyl)piperidine-1-carboxylate (1.0 eq) and carbon
tetrabromide (CBra, 1.2 eq) in anhydrous dichloromethane (DCM, approx. 0.2 M).[8]

e Cooling: Cool the solution to 0 °C using an ice-water bath. This is critical to control the initial
exotherm upon addition of the phosphine.

o Reagent Addition: Add triphenylphosphine (PPhs, 1.2 eq) portion-wise to the stirred solution,
ensuring the internal temperature does not rise significantly.

o Reaction Execution: After the addition is complete, remove the ice bath and allow the
reaction to warm to room temperature. Stir for 1-3 hours. Monitor the reaction progress by
TLC until the starting alcohol is fully consumed.[8]

o Work-up: Concentrate the reaction mixture under reduced pressure. The crude residue will
contain the product and the triphenylphosphine oxide byproduct.

 Purification: Triturate the crude residue with a non-polar solvent like hexanes or a mixture of
hexanes/ethyl acetate and filter to remove the bulk of the precipitated triphenylphosphine
oxide.[1][9] The filtrate is then concentrated and purified by flash column chromatography on
silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure tert-butyl 4-
(2-bromoethyl)piperidine-1-carboxylate.[2][S]

Expected Characterization Data

Validating the structure and purity of the final compound is a critical, self-validating step in any
protocol. Based on the known spectra of similar N-Boc-piperidine structures, the following NMR
data are expected.[10][11]

Table 3: Predicted *H and *3C NMR Data for the Target Compound
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1H NMR (400 MHz, CDCls) 13C NMR (101 MHz, CDCIs)
o (ppm) Assignment

~4.08 (br s, 2H) -CH:- (piperidine, axial)
~3.45 (t, 2H) -CH2-Br

~2.68 (t, 2H) -CH:- (piperidine, equatorial)
~1.85 (g, 2H) -CH2-CH2-Br

~1.69 (d, 2H) -CH:- (piperidine)

~1.45 (s, 9H) -C(CHs)s (Boc)

~1.50-1.60 (m, 1H) CH (piperidine)

~1.15 (m, 2H) -CH:- (piperidine)

Application in Pharmaceutical Synthesis: A Key
Alkylation Step

The primary utility of tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate is as an alkylating
agent. A prominent example is its use in the synthesis of precursors for the atypical
antipsychotic drug, Cariprazine.[3][12][13] Cariprazine features a piperazine core linked via an
ethyl bridge to a cyclohexane ring. Our title compound is an ideal synthon for a similar
piperidine-containing analogue. The following protocol describes the N-alkylation of 1-(2,3-
dichlorophenyl)piperazine.

Workflow 2: Application in Synthesis

( ) ( ) [ Base (e.g., K2COs)
Solvent (e.g., ACN)

SN2 Alkylation

A
)
N
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Caption: N-Alkylation using the title compound.

Protocol lll: N-Alkylation of 1-(2,3-
dichlorophenyl)piperazine

Rationale: This is a classic SN2 reaction where the secondary amine of the piperazine acts as
the nucleophile, displacing the bromide from our electrophilic building block. A non-nucleophilic
inorganic base is required to neutralize the HBr formed during the reaction, driving it to
completion. Potassium carbonate (K2COs) is a common and effective choice.

Step-by-Step Methodology:

o Reaction Setup: Combine 1-(2,3-dichlorophenyl)piperazine (1.0 eq), tert-butyl 4-(2-
bromoethyl)piperidine-1-carboxylate (1.05 eq), and anhydrous potassium carbonate (2.0-
3.0 eq) in a suitable solvent like acetonitrile (ACN) or N,N-dimethylformamide (DMF).

¢ Reaction Execution: Heat the reaction mixture to 80-90 °C and stir until TLC or LC-MS
analysis indicates complete consumption of the limiting reagent (typically the piperazine).
This can take several hours.

o Work-up: Cool the reaction mixture to room temperature and filter off the inorganic base.
Concentrate the filtrate under reduced pressure.

 Purification: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or DCM)
and wash with water and then brine. Dry the organic layer over NazSOa, filter, and
concentrate. The crude product can then be purified by flash column chromatography to yield
the pure N-alkylated product.[14][15]

Conclusion

Tert-butyl 4-(2-bromoethyl)piperidine-1-carboxylate is more than a simple reagent; itis a
strategically designed building block that provides a reliable and efficient route to complex
molecular architectures. Its synthesis via the Appel reaction is a mild and predictable process,
rooted in the well-understood SN2 mechanism. Its application as an electrophile in alkylation
reactions demonstrates its value in constructing the C-N bonds that are central to a vast
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number of active pharmaceutical ingredients. This guide provides the foundational knowledge

and practical protocols necessary for researchers to confidently incorporate this versatile

intermediate into their synthetic programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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